2-[[1-[(4,5-Dimethyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyrimidine

• IUPAC Name: 2-[[1-[(4,5-dimethyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyrimidine
• InChI: InChI=1S/C15H22N6O/c1-12-18-19-14(20(12)2)10-21-8-3-5-13(9-21)11-22-15-16-6-4-7-17-15/h4,6-7,13H,3,5,8-11H2,1-2H3
• InChI Key: QBHAPECERGLRPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)CN2CCCC(C2)COC3=NC=CC=N3
• Molecular Formula: C15H22N6O
• Molecular Weight: 302.37 g/mol

Description

The compound “2-[[1-[(4,5-Dimethyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyrimidine” is a derivative of 1,2,4-triazole. Triazole derivatives are known for their versatile biological activities and are present as a central structural component in a number of drug classes. They are capable of binding in the biological system with a variety of enzymes and receptors.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves various chemical reactions. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives, including “2-[[1-[(4,5-Dimethyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyrimidine”, is confirmed by spectroscopic techniques. These techniques include IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives are complex and involve multiple steps. The IR absorption spectra of these compounds are characterized by the presence of two signals for C=O groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives vary. Some synthesized compounds are thermally stable with decomposition onset temperatures ranging from 147–228 °C.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is related to their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Safety and Hazards

The safety of 1,2,4-triazole derivatives is evaluated on normal cell lines. Most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives include the discovery and development of more effective and potent anticancer agents. This is one of the most clinical challenges in modern medicinal chemistry.